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Compound of Interest

Compound Name: 6-Aldehydoisoophiopogonone B

Cat. No.: B15587266 Get Quote

An In-depth Technical Guide to 6-
Aldehydoisoophiopogonone B
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive experimental data and detailed protocols specifically for 6-
Aldehydoisoophiopogonone B are not readily available in the public domain. This guide

synthesizes the currently available information on its chemical identity and the general

properties of related homoisoflavonoids from its natural source, Ophiopogon japonicus.

Introduction
6-Aldehydoisoophiopogonone B is a naturally occurring homoisoflavonoid isolated from the

roots of Ophiopogon japonicus, a plant widely used in traditional medicine. Homoisoflavonoids

are a class of phenolic compounds known for a variety of biological activities, including anti-

inflammatory and antioxidant effects. The presence of an aldehyde group at the C-6 position of

the chromone core is a key structural feature of this particular molecule. This guide provides a

summary of the known chemical and physical properties of 6-Aldehydoisoophiopogonone B
and places it within the broader context of related compounds from its source.

Chemical Structure and Properties
The fundamental chemical identity of 6-Aldehydoisoophiopogonone B has been established.

Its structure is characterized by a chromone ring system substituted with a benzyl group at the
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3-position, a defining feature of homoisoflavonoids. The "6-aldehydo" prefix indicates a formyl

group (-CHO) at the 6th position of the chromone nucleus.

Chemical Structure
Systematic Name: Information not available. Synonyms: 6-formyl-isoophiopogonone B

Molecular Structure:
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Dried roots of Ophiopogon japonicus

Extraction with organic solvent (e.g., ethanol, methanol, or chloroform)

Concentration of the extract

Solvent-solvent partitioning (e.g., with ethyl acetate)

Column Chromatography (e.g., silica gel, Sephadex)

Collection and analysis of fractions

Further purification by HPLC

Isolated 6-Aldehydoisoophiopogonone B
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6-Aldehydoisoophiopogonone B

Potential Cellular Targets
(e.g., enzymes, transcription factors)

Inflammatory Pathways
(e.g., NF-κB, MAPKs)

inhibition

Oxidative Stress Pathways
(e.g., Nrf2)

activation

Biological Response
(Anti-inflammatory, Antioxidant)

Click to download full resolution via product page
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Aldehydoisoophiopogonone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587266#chemical-structure-and-properties-of-6-
aldehydoisoophiopogonone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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